Cas no 1094303-23-7 (1-(bromomethyl)-2-isobutoxybenzene)
1-(bromomethyl)-2-isobutoxybenzene Chemical and Physical Properties
Names and Identifiers
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- 1-(bromomethyl)-2-isobutoxybenzene
- Benzene, 1-(bromomethyl)-2-(2-methylpropoxy)-
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- Inchi: 1S/C11H15BrO/c1-9(2)8-13-11-6-4-3-5-10(11)7-12/h3-6,9H,7-8H2,1-2H3
- InChI Key: IMRPPXKOKBZGQO-UHFFFAOYSA-N
- SMILES: C1(CBr)=CC=CC=C1OCC(C)C
1-(bromomethyl)-2-isobutoxybenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-65591-0.05g |
1-(bromomethyl)-2-(2-methylpropoxy)benzene |
1094303-23-7 | 95% | 0.05g |
$88.0 | 2023-02-13 | |
| Enamine | EN300-65591-0.1g |
1-(bromomethyl)-2-(2-methylpropoxy)benzene |
1094303-23-7 | 95% | 0.1g |
$132.0 | 2023-02-13 | |
| Enamine | EN300-65591-0.25g |
1-(bromomethyl)-2-(2-methylpropoxy)benzene |
1094303-23-7 | 95% | 0.25g |
$188.0 | 2023-02-13 | |
| Enamine | EN300-65591-0.5g |
1-(bromomethyl)-2-(2-methylpropoxy)benzene |
1094303-23-7 | 95% | 0.5g |
$353.0 | 2023-02-13 | |
| Enamine | EN300-65591-1.0g |
1-(bromomethyl)-2-(2-methylpropoxy)benzene |
1094303-23-7 | 95% | 1.0g |
$470.0 | 2023-02-13 | |
| Enamine | EN300-65591-2.5g |
1-(bromomethyl)-2-(2-methylpropoxy)benzene |
1094303-23-7 | 95% | 2.5g |
$923.0 | 2023-02-13 | |
| Enamine | EN300-65591-5.0g |
1-(bromomethyl)-2-(2-methylpropoxy)benzene |
1094303-23-7 | 95% | 5.0g |
$1364.0 | 2023-02-13 | |
| Enamine | EN300-65591-10.0g |
1-(bromomethyl)-2-(2-methylpropoxy)benzene |
1094303-23-7 | 95% | 10.0g |
$2024.0 | 2023-02-13 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01074585-1g |
1-(Bromomethyl)-2-(2-methylpropoxy)benzene |
1094303-23-7 | 95% | 1g |
¥2639.0 | 2023-04-06 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01074585-5g |
1-(Bromomethyl)-2-(2-methylpropoxy)benzene |
1094303-23-7 | 95% | 5g |
¥7644.0 | 2023-04-06 |
1-(bromomethyl)-2-isobutoxybenzene Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 1-(bromomethyl)-2-isobutoxybenzene
Introduction to 1-(Bromomethyl)-2-Isobutoxybenzene (CAS No. 1094303-23-7)
1-(Bromomethyl)-2-isobutoxybenzene (CAS No. 1094303-23-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its bromomethyl and isobutoxy functional groups, which confer it with distinct reactivity and physical properties.
The molecular formula of 1-(bromomethyl)-2-isobutoxybenzene is C11H15BrO, and its molecular weight is approximately 235.14 g/mol. The compound exists as a colorless liquid at room temperature and has a boiling point of around 185°C. Its solubility in common organic solvents such as dichloromethane, ethyl acetate, and toluene makes it an ideal candidate for a wide range of synthetic transformations.
In the realm of synthetic chemistry, 1-(bromomethyl)-2-isobutoxybenzene serves as a valuable building block for the synthesis of complex organic molecules. The bromomethyl group can undergo various substitution reactions, such as nucleophilic substitution (SN2) and coupling reactions, while the isobutoxy group provides steric hindrance and electronic effects that can influence the reactivity and selectivity of these reactions. Recent studies have highlighted the utility of this compound in the synthesis of bioactive molecules, including pharmaceutical intermediates and natural product analogs.
In the pharmaceutical industry, 1-(bromomethyl)-2-isobutoxybenzene has shown promise as a key intermediate in the development of new drugs. For instance, researchers have utilized this compound to synthesize novel inhibitors of specific enzymes involved in disease pathways. One notable example is its use in the synthesis of inhibitors targeting protein kinases, which are implicated in various cancers and inflammatory diseases. The ability to fine-tune the structure of these inhibitors through strategic modifications of the bromomethyl and isobutoxy groups has led to the discovery of compounds with improved potency and selectivity.
Beyond its applications in drug discovery, 1-(bromomethyl)-2-isobutoxybenzene has also found use in materials science. Its unique combination of functional groups makes it suitable for the preparation of advanced materials with tailored properties. For example, it can be incorporated into polymers to enhance their thermal stability, mechanical strength, or optical properties. Recent advancements in polymer chemistry have demonstrated the potential of this compound to contribute to the development of next-generation materials for applications ranging from electronics to biomedical devices.
The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies on the environmental fate and toxicity of 1-(bromomethyl)-2-isobutoxybenzene have shown that it exhibits low toxicity and minimal environmental persistence when used under controlled conditions. This favorable profile makes it a preferred choice for industrial processes where environmental sustainability is a priority.
In conclusion, 1-(bromomethyl)-2-isobutoxybenzene (CAS No. 1094303-23-7) is a multifaceted compound with a wide range of applications in synthetic chemistry, pharmaceuticals, and materials science. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and industrial chemists alike. As ongoing research continues to uncover new uses and improvements for this compound, its importance in various scientific fields is likely to grow even further.
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